3-Amino-3-[4-(trifluoromethyl)phenyl]-2-propenoic acid ethyl ester

Specification

• Molecular Formula: C12H12F3NO2
• Molecular Weight: 259.22 g/mol
• IUPAC Name: ethyl (Z)-3-amino-3-[4-(trifluoromethyl)phenyl]prop-2-enoate
• Standard InChI: InChI=1S/C12H12F3NO2/c1-2-18-11(17)7-10(16)8-3-5-9(6-4-8)12(13,14)15/h3-7H,2,16H2,1H3/b10-7-
• Standard InChI Key: VQPQDZKKUPBBJR-YFHOEESVSA-N
• Isomeric SMILES: CCOC(=O)/C=C(/C1=CC=C(C=C1)C(F)(F)F)\N
• Canonical SMILES: CCOC(=O)C=C(C1=CC=C(C=C1)C(F)(F)F)N

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s IUPAC name is ethyl ($Z$)-3-amino-3-[4-(trifluoromethyl)phenyl]prop-2-enoate, reflecting its ($Z$)-stereochemistry at the double bond. Key identifiers include:

Property	Value
Molecular Formula	$\text{C}_{12}\text{H}_{12}\text{F}_3\text{NO}_2$
Molecular Weight	259.22 g/mol
SMILES	CCOC(=O)/C=C(/C1=CC=C(C=C1)C(F)(F)F)\N
InChIKey	VQPQDZKKUPBBJR-YFHOEESVSA-N
PubChem CID	12440223

The ($Z$)-configuration is critical for its spatial arrangement, influencing intermolecular interactions and reactivity. The trifluoromethyl group enhances metabolic stability and lipophilicity, traits valuable in drug design.

Stereochemical and Structural Analogues

A related compound, methyl ($R$)-3-amino-3-[4-(trifluoromethyl)phenyl]propanoate (PubChem CID: 26594769), differs in ester group (methyl vs. ethyl) and saturation (propanoate vs. propenoate). This analogue’s ($R$)-chirality and saturated backbone reduce conformational flexibility, potentially altering bioavailability compared to the unsaturated ethyl ester.

Synthesis and Manufacturing

Yield and Optimization

While VulcanChem reports "good yield," quantitative data are absent. Comparative analysis with the methyl ester analogue suggests that ethyl esters may offer improved solubility in organic solvents, facilitating purification. Future studies should explore catalysts (e.g., palladium, organocatalysts) to enhance stereoselectivity and efficiency.

Physicochemical Properties

Solubility and Partitioning

Predicted LogP values, derived from structural analogs, suggest moderate lipophilicity ($\sim$2.5–3.0), favoring membrane permeability. The ethyl ester enhances solubility in apolar solvents compared to carboxylic acid derivatives, though aqueous solubility remains unquantified.

Industrial and Research Applications

Pharmaceutical Intermediates

The compound serves as a building block for modified amino acids and heterocycles. For instance, cyclization with thioureas could yield trifluoromethylated thiazolidinones, a class with antidiabetic activity.

Materials Science

The trifluoromethyl group’s hydrophobicity and chemical inertia make the compound a candidate for surface coatings or polymer additives. Research into its copolymerization with acrylates could enhance material durability.

Future Directions

Biological Screening

Priority should be given to in vitro toxicity and efficacy screens against cancer, microbial, and inflammatory targets. Comparative studies with the methyl ester analogue could elucidate structure-activity relationships.

Synthetic Methodology

Developing enantioselective syntheses (e.g., asymmetric catalysis) would enable access to ($E$)-isomers and diastereomers, expanding the compound’s utility in medicinal chemistry.

Environmental Impact Assessments

Studies on biodegradation pathways and aquatic toxicity are essential to evaluate ecological risks, particularly given increasing regulatory scrutiny of fluorinated organics.